Cas no 1510495-53-0 (4-benzoyl-2,3,6-trimethylphenol)

• Product Name: 4-benzoyl-2,3,6-trimethylphenol
• CAS No: 1510495-53-0
• MF: C₁₆H₁₆O₂
• MW: 240.297044754028
• CID: 5983650
• PubChem ID: 81251882
• Update Time: 2025-11-05

4-benzoyl-2,3,6-trimethylphenol Chemical and Physical Properties

Names and Identifiers

• 4-benzoyl-2,3,6-trimethylphenol
• 1510495-53-0
• AKOS019823498
• EN300-1276566

• Inchi： 1S/C16H16O2/c1-10-9-14(11(2)12(3)15(10)17)16(18)13-7-5-4-6-8-13/h4-9,17H,1-3H3
• InChI Key： AQLFBJFEKUUWDK-UHFFFAOYSA-N
• SMILES： OC1C(C)=CC(C(C2C=CC=CC=2)=O)=C(C)C=1C

Computed Properties

• Exact Mass: 240.115029749g/mol
• Monoisotopic Mass: 240.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 37.3Ų

Additional information on 4-benzoyl-2,3,6-trimethylphenol

Comprehensive Overview of 4-Benzoyl-2,3,6-Trimethylphenol (CAS No. 1510495-53-0): Properties, Applications, and Industry Insights

4-Benzoyl-2,3,6-trimethylphenol (CAS No. 1510495-53-0) is a specialized organic compound gaining attention in pharmaceutical and cosmetic research due to its unique structural properties. This trimethylphenol derivative features a benzoyl group at the 4-position, which enhances its reactivity and functional versatility. Researchers are increasingly exploring its potential as a photoactive agent and intermediate in organic synthesis, particularly in UV-absorbing formulations and specialty chemicals.

The molecular structure of 4-benzoyl-2,3,6-trimethylphenol (CAS 1510495-53-0) contributes to its stability under various conditions, making it valuable for longevity studies in product formulations. Recent studies highlight its compatibility with polymer matrices, sparking interest in advanced material science applications. Industry professionals frequently search for "benzoyl phenol derivatives uses" and "CAS 1510495-53-0 solubility," reflecting growing demand for technical specifications.

In cosmetic science, this compound's light-stabilizing properties align with current trends toward photostable skincare ingredients. Formulators are investigating its synergy with antioxidant systems, responding to consumer demand for multifunctional active ingredients. Analytical techniques like HPLC purity testing and mass spectrometry characterization are critical for quality control, as evidenced by frequent searches for "4-benzoyl-2,3,6-trimethylphenol analysis methods."

The synthesis pathway of 1510495-53-0 involves Friedel-Crafts acylation of trimethylphenol precursors, with optimization studies focusing on green chemistry principles. This addresses the pharmaceutical industry's emphasis on sustainable synthesis routes. Patent literature reveals innovative applications in specialty coatings, particularly where UV durability is required, answering frequent queries about "high-performance additive chemicals."

Thermal analysis of 4-benzoyl-2,3,6-trimethylphenol shows exceptional stability up to 200°C, making it suitable for high-temperature processing applications. Material safety data emphasizes proper handling protocols for laboratory use, with particular attention to dust control measures during industrial-scale production. These operational considerations are reflected in common search terms like "CAS 1510495-53-0 material handling."

Emerging research explores the compound's potential in electronic materials, particularly as a charge transport modifier in organic semiconductors. This aligns with global interest in flexible electronics and answers technical queries about "phenolic compounds in optoelectronics." The structure-activity relationship of this molecule continues to inspire novel applications across multiple industries.

Quality specifications for 1510495-53-0 typically require ≥98% purity, with stringent controls on residual solvents and heavy metal content. Analytical certificates often include chromatographic profiles and spectroscopic validation, addressing quality assurance professionals' searches for "4-benzoyl-2,3,6-trimethylphenol certification standards." These parameters are crucial for GMP compliance in regulated industries.

Environmental fate studies indicate that 4-benzoyl-2,3,6-trimethylphenol undergoes biodegradation under aerobic conditions, responding to ecological concerns in chemical development. This positions the compound favorably for eco-conscious formulations, a key market driver reflected in searches for "sustainable phenolic compounds." Lifecycle assessments contribute to its growing adoption in green chemistry initiatives worldwide.

From a regulatory perspective, CAS 1510495-53-0 is not currently classified under major chemical control frameworks, though proper industrial hygiene practices are recommended. Technical databases show increasing documentation of its physicochemical properties, including logP values and dissociation constants, answering frequent researcher queries about "2,3,6-trimethylphenol derivatives properties."

The commercial availability of 4-benzoyl-2,3,6-trimethylphenol has expanded significantly, with suppliers offering both research quantities and bulk pharmaceutical grades. Market intelligence suggests growing demand from Asian specialty chemical manufacturers, particularly for high-purity intermediates. Procurement specialists often search for "1510495-53-0 supplier comparison" and "benzoylphenol pricing trends," indicating robust market interest.